O-Methylpallidine
O-Methylpallidine
Brand Name:
Vulcanchem
CAS No.:
27510-33-4
VCID:
VC0131738
InChI:
InChI=1S/C20H23NO4/c1-21-6-5-20-11-19(25-4)16(22)9-14(20)15(21)7-12-8-17(23-2)18(24-3)10-13(12)20/h8-11,15H,5-7H2,1-4H3/t15-,20-/m0/s1
SMILES:
CN1CCC23C=C(C(=O)C=C2C1CC4=CC(=C(C=C34)OC)OC)OC
Molecular Formula:
C20H23NO4
Molecular Weight:
341.4 g/mol
O-Methylpallidine
CAS No.: 27510-33-4
Reference Standards
VCID: VC0131738
Molecular Formula: C20H23NO4
Molecular Weight: 341.4 g/mol
| CAS No. | 27510-33-4 |
|---|---|
| Product Name | O-Methylpallidine |
| Molecular Formula | C20H23NO4 |
| Molecular Weight | 341.4 g/mol |
| IUPAC Name | (1S,9S)-4,5,13-trimethoxy-17-methyl-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2,4,6,10,13-pentaen-12-one |
| Standard InChI | InChI=1S/C20H23NO4/c1-21-6-5-20-11-19(25-4)16(22)9-14(20)15(21)7-12-8-17(23-2)18(24-3)10-13(12)20/h8-11,15H,5-7H2,1-4H3/t15-,20-/m0/s1 |
| Standard InChIKey | DBPGJIUVRZHFCM-YWZLYKJASA-N |
| Isomeric SMILES | CN1CC[C@@]23C=C(C(=O)C=C2[C@@H]1CC4=CC(=C(C=C34)OC)OC)OC |
| SMILES | CN1CCC23C=C(C(=O)C=C2C1CC4=CC(=C(C=C34)OC)OC)OC |
| Canonical SMILES | CN1CCC23C=C(C(=O)C=C2C1CC4=CC(=C(C=C34)OC)OC)OC |
| Appearance | Yellow powder |
| Synonyms | 2-methyl-flavinantine 2-methylflavinantine 2-methylflavinantine, (+-)-isomer o-methylflavinantine |
| PubChem Compound | 10405046 |
| Last Modified | Nov 11 2021 |
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